Cas no 52009-49-1 (Benzeneacetic acid,calcium salt (2:1))

• Product Name: Benzeneacetic acid,calcium salt (2:1)
• CAS No: 52009-49-1
• MF: C₁₆H₁₄CaO₄
• MW: 310.357964038849
• CID: 378169
• PubChem ID: 104051
• Update Time: 2025-04-19

Benzeneacetic acid,calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,calcium salt (2:1)
• Calcium bis(phenylacetate)
• calcium,2-phenylacetate
• DTXSID20199980
• SCHEMBL4446334
• EINECS 257-600-2
• NS00089701
• 52009-49-1
• calcium;2-phenylacetate

• Inchi： 1S/2C8H8O2.Ca/c2*9-8(10)6-7-4-2-1-3-5-7;/h2*1-5H,6H2,(H,9,10);/q;;+2/p-2
• InChI Key： XWSRCZGIHKNZFL-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(CC1C=CC=CC=1)=O.[O-]C(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 310.05182
• Monoisotopic Mass: 310.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Melting Point: 76.5 deg C
• Boiling Point: 265.5 deg at 760 mm Hg
• PSA: 80.26